Cas no 16397-74-3 (Cyclohexanecarboxylicacid, 2-ethylhexyl ester)

• Product Name: Cyclohexanecarboxylicacid, 2-ethylhexyl ester
• CAS No: 16397-74-3
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 175785
• PubChem ID: 85993
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 2-ethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-ethylhexyl ester
• 2-ethylhexyl cyclohexanecarboxylate
• Einecs 240-446-5
• Cyclohexanecarboxylic acid 2-ethylhexyl ester
• DTXSID20936892
• 2-ethylhexylcyclohexanoate
• SCHEMBL2475295
• 16397-74-3
• LIIGSIGMAHCMQM-UHFFFAOYSA-N
• NS00052779
• Cyclohexanecarboxylic acid, 2-ethylhexyl ester
• 2-Ethylhexyl cyclohexanecarboxylate #

• Inchi： 1S/C15H28O2/c1-3-5-9-13(4-2)12-17-15(16)14-10-7-6-8-11-14/h13-14H,3-12H2,1-2H3
• InChI Key： LIIGSIGMAHCMQM-UHFFFAOYSA-N
• SMILES： O(CC(CC)CCCC)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 240.20904
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters